Cas no 683219-77-4 ( )

• Product Name: &nbsp
• CAS No: 683219-77-4
• MF: C₈H₅N₃
• MW: 143.145400762558
• CID: 876326
• PubChem ID: 20715355
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-(4-pyridyl)propanedinitrile
• Propanedinitrile, 4-pyridinyl- (9CI)
• 683219-77-4
• AKOS006276679
• Propanedinitrile,4-pyridinyl-(9ci)
•  

• Inchi： 1S/C8H5N3/c9-5-8(6-10)7-1-3-11-4-2-7/h1-4,8H
• InChI Key： JZNNKCZKVXPOGV-UHFFFAOYSA-N
• SMILES： N1C=CC(=CC=1)C(C#N)C#N

Computed Properties

• Exact Mass: 143.048347172g/mol
• Monoisotopic Mass: 143.048347172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 60.5Ų